Cas no 2228313-34-4 (1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228313-34-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6558250
• PubChem ID: 165691485
• Update Time: 2025-11-01

1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine
• 2228313-34-4
• EN300-1746026
• 1-[1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C12H18N2/c1-8-7-10(9(2)14-8)11(3-4-11)12(13)5-6-12/h7,14H,3-6,13H2,1-2H3
• InChI Key： PRKVLFIHIXGJLE-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=C(C)NC=2C)CC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228313-34-4)

1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine, also known by its CAS number 2228313-34-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as cyclopropylamines, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₁₅H₂₃N, and it has a molecular weight of approximately 209.35 g/mol.

The structural complexity of 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine is a key factor in its potential applications. The presence of the cyclopropyl ring and the substituted pyrrole moiety imparts unique chemical properties that make it an interesting candidate for various biological studies. Recent research has focused on elucidating the pharmacological properties of this compound, particularly its interactions with specific receptors and enzymes.

In the context of medicinal chemistry, 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits significant antidepressant-like effects in animal models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine significantly reduced immobility time in the forced swim test, a commonly used assay for evaluating antidepressant activity.

Beyond its antidepressant potential, 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine has also been explored for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further development into a drug candidate.

In terms of clinical applications, 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine is currently in the preclinical stage of drug development. However, early results from animal studies suggest that it may have therapeutic potential for treating mood disorders such as depression and anxiety. Additionally, its neuroprotective properties make it an attractive candidate for conditions involving neuronal damage, such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropylcyclopropan-1-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a cyclopropyl derivative with a substituted pyrrole moiety using palladium-catalyzed cross-coupling reactions. The final step typically involves the formation of the amine functionality through reductive amination or other methods.

To further enhance our understanding of this compound's biological activities, ongoing research is focusing on identifying specific molecular targets and elucidating the mechanisms by which it exerts its effects. For example, studies are being conducted to determine whether 1-(2,5-dimethylpyrrol)-3-cyclopropylcyclopropanamine interacts with serotonin receptors or other neurotransmitter systems involved in mood regulation.

In conclusion, 1-(2,5-dimethylpyrrol)-3-cyclopropylcyclopropanamine (CAS No. 2228313-34-4) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various neurological and psychiatric disorders.